Cas no 2227858-87-7 ((2R)-4-(1-benzothiophen-3-yl)butan-2-ol)

• Product Name: (2R)-4-(1-benzothiophen-3-yl)butan-2-ol
• CAS No: 2227858-87-7
• MF: C₁₂H₁₄OS
• MW: 206.303962230682
• CID: 5943307
• PubChem ID: 96668887
• Update Time: 2025-05-23

(2R)-4-(1-benzothiophen-3-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(1-benzothiophen-3-yl)butan-2-ol
• EN300-1802993
• 2227858-87-7

• Inchi： 1S/C12H14OS/c1-9(13)6-7-10-8-14-12-5-3-2-4-11(10)12/h2-5,8-9,13H,6-7H2,1H3/t9-/m1/s1
• InChI Key： XZJGZINXPULGIE-SECBINFHSA-N
• SMILES： S1C=C(C2C=CC=CC1=2)CC[C@@H](C)O

Computed Properties

• Exact Mass: 206.07653624g/mol
• Monoisotopic Mass: 206.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 48.5Ų

Additional information on (2R)-4-(1-benzothiophen-3-yl)butan-2-ol

Introduction to (2R)-4-(1-Benzothiophen-3-yl)Butan-2-Ol (CAS No: 2227858-87-7)

Introduction

The compound (2R)-4-(1-benzothiophen-3-yl)butan-2-ol, with the CAS number 2227858-87-7, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. The molecule combines a benzothiophene moiety with a butanol group, creating a structure that exhibits interesting chemical and biological properties.

Chemical Structure and Properties

The chemical structure of (2R)-4-(1-benzothiophen-3-yl)butan-2-ol is characterized by a benzothiophene ring system attached to a butanol chain. The benzothiophene group, which is a fused bicyclic structure consisting of a benzene ring and a thiophene ring, contributes to the molecule's aromaticity and electronic properties. The butanol group introduces hydroxyl functionality, which can participate in hydrogen bonding and other intermolecular interactions.

The compound exists as an alcohol, with the hydroxyl group located on the second carbon of the butanol chain. The stereochemistry at this carbon is specified as R configuration, indicating a specific spatial arrangement of the substituents around this chiral center. This stereochemistry is crucial for determining the molecule's physical properties and biological activity.

Synthesis and Characterization

The synthesis of (2R)-4-(1-benzothiophen-3-yl)butan-2-ol involves several steps, including the preparation of the benzothiophene derivative and subsequent alkylation or coupling reactions to introduce the butanol moiety. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of chiral centers, such as the R configuration observed in this compound.

Characterization techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to confirm the structure and stereochemistry of this compound. These studies have provided valuable insights into its molecular geometry and intermolecular interactions.

Applications in Drug Development

(R)-4-(1-Benzothiophen-3-Yl)Butan-Ol has shown promise in various therapeutic areas due to its unique pharmacological properties. Recent studies have highlighted its potential as a lead compound in the development of new drugs targeting specific biological pathways.

In oncology research, this compound has demonstrated selective cytotoxicity against cancer cell lines, suggesting its potential as an anticancer agent. Additionally, its ability to modulate key signaling pathways involved in inflammation has positioned it as a candidate for anti-inflammatory drug development.

Furthermore, preclinical studies have indicated that (R)-4-(1-Benzothiophen-3-Yl)Butan-Ol may possess neuroprotective properties, making it a potential candidate for treating neurodegenerative diseases such as Alzheimer's disease or Parkinson's disease.

Recent Research Findings

The latest research on (R)-4-(1-Benzothiophen-Yl)Butan-Ol has focused on understanding its mechanism of action at molecular and cellular levels. Advanced computational modeling techniques have been utilized to predict its binding affinity to various protein targets, providing valuable insights into its pharmacodynamics.

In vivo studies using animal models have further validated its efficacy in treating experimental models of chronic inflammation and oxidative stress-related disorders. These findings underscore the compound's potential for translation into clinical applications.

Additionally, recent advancements in green chemistry have enabled more sustainable methods for synthesizing this compound, reducing environmental impact while maintaining high yields and purity.

Conclusion

Summary